Cas no 2138005-85-1 (3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one
• CAS No: 2138005-85-1
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 6136672
• PubChem ID: 165794197
• Update Time: 2025-05-20

3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one
• EN300-1077607
• 2138005-85-1

• Inchi： 1S/C14H13BrN2O/c15-12-13(11-6-7-11)16-9-17(14(12)18)8-10-4-2-1-3-5-10/h1-5,9,11H,6-8H2
• InChI Key： AWFBVQRLJYGIGK-UHFFFAOYSA-N
• SMILES： BrC1C(N(CC2C=CC=CC=2)C=NC=1C1CC1)=O

Computed Properties

• Exact Mass: 304.02113g/mol
• Monoisotopic Mass: 304.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one

Professional Introduction to 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one (CAS No. 2138005-85-1)

3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2138005-85-1, belongs to the pyrimidine derivative class, a category of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly its benzyl, bromo, and cyclopropyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one involves a series of well-designed chemical reactions that highlight the expertise in organic synthesis. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions, leading to the formation of the dihydropyrimidinone core. The introduction of the benzyl group at the 3-position and the bromo atom at the 5-position are critical steps that enhance the compound's reactivity and selectivity in subsequent biological assays. Additionally, the presence of the cyclopropyl group at the 6-position imparts steric hindrance, which can influence both the compound's solubility and its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives as potential therapeutic agents. The structural motif of 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one has been explored for its potential applications in various therapeutic areas, including oncology, anti-inflammatory diseases, and infectious disorders. The bromine substituent, in particular, is a key feature that allows for further functionalization through cross-coupling reactions, enabling the creation of a diverse library of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its role as a lead molecule in drug discovery programs. Researchers have leveraged its structural framework to develop inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The benzyl group serves as a handle for additional modifications, allowing chemists to optimize potency and selectivity while minimizing off-target effects.

The cyclopropyl group in 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one also contributes to its pharmacological profile by influencing both its metabolic stability and pharmacokinetic properties. This feature is particularly important in drug development, where achieving an optimal balance between efficacy and safety is paramount. By incorporating such structural elements, medicinal chemists can fine-tune the compound's properties to enhance its bioavailability and reduce potential toxicity.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one. Molecular modeling techniques allow researchers to predict how different substituents will affect the compound's interactions with biological targets. This approach has been instrumental in guiding synthetic efforts toward more potent and selective derivatives. Additionally, high-throughput screening methods have enabled rapid evaluation of large libraries of compounds, identifying those with promising biological activity for further optimization.

The bromine atom at the 5-position provides another avenue for chemical diversification. It can be readily displaced by various nucleophiles through palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These transformations have been widely used to introduce aryl or heteroaryl groups into the molecule, expanding its pharmacological spectrum. Such modifications have led to several hit compounds that show promising activity against a range of diseases.

In conclusion, 3-benzyl-5-bromo-6-cyclopropyl-3,4-dihydropyrimidin-4-one (CAS No. 2138005-85-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. The ongoing research into this compound underscores its importance as a lead molecule in drug discovery efforts aimed at addressing unmet medical needs.